Cas no 2248360-83-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- EN300-6515315
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate
- 2248360-83-8
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- Inchi: 1S/C16H14N2O4S/c1-9(2)7-13-17-12(8-23-13)16(21)22-18-14(19)10-5-3-4-6-11(10)15(18)20/h3-6,8-9H,7H2,1-2H3
- InChI Key: UVRBBMOQQVSHOV-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=C1CC(C)C
Computed Properties
- Exact Mass: 330.06742811g/mol
- Monoisotopic Mass: 330.06742811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 105Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6515315-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate |
2248360-83-8 | 95.0% | 0.05g |
$443.0 | 2025-03-14 | |
| Enamine | EN300-6515315-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate |
2248360-83-8 | 95.0% | 0.1g |
$464.0 | 2025-03-14 | |
| Enamine | EN300-6515315-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate |
2248360-83-8 | 95.0% | 0.25g |
$485.0 | 2025-03-14 | |
| Enamine | EN300-6515315-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate |
2248360-83-8 | 95.0% | 0.5g |
$507.0 | 2025-03-14 | |
| Enamine | EN300-6515315-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate |
2248360-83-8 | 95.0% | 1.0g |
$528.0 | 2025-03-14 | |
| Enamine | EN300-6515315-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate |
2248360-83-8 | 95.0% | 2.5g |
$1034.0 | 2025-03-14 | |
| Enamine | EN300-6515315-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate |
2248360-83-8 | 95.0% | 5.0g |
$1530.0 | 2025-03-14 | |
| Enamine | EN300-6515315-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate |
2248360-83-8 | 95.0% | 10.0g |
$2269.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate
1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate: A Comprehensive Overview
The compound with CAS No. 2248360-83-8, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a thiazole ring and an isoindole moiety, both of which contribute to its intriguing chemical properties and potential applications.
The thiazole ring in this compound is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This functional group is known for its stability and ability to participate in various chemical reactions, making it a valuable component in drug design. Recent studies have highlighted the role of thiazole-containing compounds in modulating cellular signaling pathways, particularly in the context of anti-inflammatory and anti-cancer therapies. The presence of the thiazole ring in this compound suggests that it may exhibit similar bioactivity, warranting further investigation.
Another notable feature of this compound is the isoindole moiety, which is a bicyclic structure derived from indole. Isoindoles are known for their versatility in organic synthesis and their ability to form stable complexes with metal ions. Recent research has demonstrated that isoindole-containing compounds can act as ligands in metalloenzyme inhibition, potentially opening new avenues for drug development. The combination of the isoindole moiety with the thiazole ring in this compound creates a unique chemical environment that may enhance its binding affinity to specific biological targets.
The carboxylate group present in this compound adds another layer of functionality. Carboxylate groups are commonly involved in hydrogen bonding and can significantly influence the solubility and bioavailability of a compound. In recent studies, carboxylate-containing compounds have been explored for their potential as delivery agents in drug targeting systems. The presence of this group in our compound suggests that it may have applications in controlled drug release mechanisms.
From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Researchers have employed various strategies, including coupling reactions and cyclization processes, to synthesize this molecule efficiently. The development of novel synthetic routes for such complex molecules continues to be an active area of research, driven by the need for scalable production methods.
In terms of pharmacological activity, preliminary studies have indicated that this compound exhibits promising anti-proliferative effects against certain cancer cell lines. These findings are supported by recent advancements in high-throughput screening techniques, which have enabled researchers to identify potential leads for therapeutic interventions. The mechanism underlying these effects appears to involve modulation of key signaling pathways associated with cell growth and apoptosis.
Moreover, the 1H-NMR and HRMS data obtained for this compound provide valuable insights into its structural integrity and purity. These analytical techniques are essential for confirming the identity of synthesized compounds and ensuring their suitability for further studies. The integration of advanced analytical methods has significantly enhanced the accuracy and reliability of modern chemical research.
In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate represents a fascinating example of how complex molecular architectures can be leveraged to explore novel chemical space. Its unique combination of functional groups positions it as a promising candidate for further exploration in both academic and industrial settings. As research continues to uncover its full potential, this compound may pave the way for innovative solutions in drug discovery and materials science.
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